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Compound of Interest

Compound Name: FzM1

B10764507

L  Get Quote

Cat. No.:

Essential Safety and Disposal Information for Researchers

This document provides crucial safety and logistical guidance for the proper disposal of FzM1,
a negative allosteric modulator of the Frizzled-4 receptor (FZD4). Adherence to these
procedures is vital to ensure personnel safety and minimize environmental impact. This guide
is intended for researchers, scientists, and drug development professionals who handle FzM1
in a laboratory setting.

Chemical and Physical Properties of FzM1

A comprehensive understanding of the chemical and physical properties of FzM1 is the first
step toward safe handling and disposal.

Property

Value

Formal Name

N-[3-hydroxy-5-(2-thienyl)phenyl]-N'-2-
naphthalenyl-urea[1]

CAS Number

1680196-54-6[1]

Molecular Formula

C21H16N202S[1]

Molecular Weight

360.4 g/mol [1]

Solubility

DMF: 12 mg/mIDMF:PBS (pH 7.2) (1:3): 0.2
mg/mIDMSO: 10 mg/mi[1]
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FzM1 Disposal Protocol

While a specific Safety Data Sheet (SDS) for FzM1 is not readily available in public domains,
its classification as a urea derivative provides a framework for proper disposal. Treat FzM1 as a
potentially hazardous chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling FzM1 for disposal, ensure the following PPE is worn:

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).
» Body Protection: A laboratory coat.

Step 2: Waste Collection

e Solid Waste: Collect solid FzM1 waste in a clearly labeled, sealed, and compatible container.
Avoid generating dust.

e Liquid Waste: If FzM1 is in a solvent, collect the solution in a labeled, sealed, and
appropriate solvent waste container. Do not mix with incompatible waste streams. Consult
your institution's Environmental Health and Safety (EHS) office for guidance on solvent
compatibility.

Step 3: Storage of Chemical Waste
o Store the sealed waste container in a designated, cool, dry, and well-ventilated area.

o Ensure the storage area is away from incompatible materials, such as strong oxidizing
agents.

Step 4: Final Disposal

e Do not dispose of FzM1 in the regular trash or down the drain.
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» Arrange for disposal through your institution's EHS office or a licensed chemical waste
disposal contractor.

 All disposal activities must comply with local, state, and federal regulations.

Spill and Leak Procedures

In the event of an FzM1 spill, follow these steps:

» Ensure Adequate Ventilation: Work in a well-ventilated area or a chemical fume hood.
o Contain the Spill: Prevent the material from entering drains or waterways.

e Clean-up:

o For solid spills, carefully sweep up the material and place it into a suitable, labeled
container for disposal.

o For liquid spills (if dissolved), absorb with an inert material (e.g., sand, vermiculite) and
place it in a sealed container.

o Decontaminate the Area: Thoroughly clean the spill area with soap and water.

Experimental Workflow for Disposal

The following diagram outlines the decision-making process for the proper disposal of FzM1.
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FzM1 Disposal Workflow
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FzM1 Signaling Pathway Inhibition

FzM1 functions by binding to an allosteric site on the Frizzled-4 (FZD4) receptor, which is part
of the Wnt signaling pathway. This binding event inhibits the canonical Wnt/3-catenin signaling

cascade.
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FzM1 Mechanism of Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of FzM1: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764507#fzm1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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